Cas no 84449-06-9 (methyl (2R,3S)-2-{(benzyloxy)carbonylamino}-3-hydroxybutanoate)

• Product Name: methyl (2R,3S)-2-{(benzyloxy)carbonylamino}-3-hydroxybutanoate
• CAS No: 84449-06-9
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 3417036
• PubChem ID: 6992268
• Update Time: 2025-10-29

methyl (2R,3S)-2-{(benzyloxy)carbonylamino}-3-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• D-THREONINE, N-[(PHENYLMETHOXY)CARBONYL]-, METHYL ESTER
• Z-D-threonine methyl ester
• CBZ-D-Threonine methyl ester
• methyl (2R,3S)-2-{(benzyloxy)carbonylamino}-3-hydroxybutanoate
• Methyl ((benzyloxy)carbonyl)-D-threoninate
• EN300-28282603
• METHYL (2R,3S)-2-{[(BENZYLOXY)CARBONYL]AMINO}-3-HYDROXYBUTANOATE
• SCHEMBL15317910
• 84449-06-9

• Inchi： 1S/C13H17NO5/c1-9(15)11(12(16)18-2)14-13(17)19-8-10-6-4-3-5-7-10/h3-7,9,11,15H,8H2,1-2H3,(H,14,17)/t9-,11+/m0/s1
• InChI Key： OPZWAOJFQFYYIX-GXSJLCMTSA-N
• SMILES： C(OC)(=O)[C@@H]([C@@H](O)C)NC(OCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 267.11067264Da
• Monoisotopic Mass: 267.11067264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl (2R,3S)-2-{(benzyloxy)carbonylamino}-3-hydroxybutanoate

Methyl (2R,3S)-2-{(Benzyloxy)carbonylamino}-3-Hydroxybutanoate: An Overview of CAS No. 84449-06-9

Methyl (2R,3S)-2-{(benzyloxy)carbonylamino}-3-hydroxybutanoate (CAS No. 84449-06-9) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is a derivative of amino acids and is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of methyl (2R,3S)-2-{(benzyloxy)carbonylamino}-3-hydroxybutanoate consists of a central chiral carbon atom with an amino group protected by a benzyloxycarbonyl (Cbz) moiety and a hydroxyl group. The presence of these functional groups, along with the chiral centers, imparts specific chemical and biological properties to the molecule. The Cbz group is particularly useful for protecting the amino functionality during synthetic manipulations, allowing for selective transformations at other sites within the molecule.

In recent years, methyl (2R,3S)-2-{(benzyloxy)carbonylamino}-3-hydroxybutanoate has been extensively studied for its potential applications in the development of new drugs and therapeutic agents. One notable area of research involves its use as a building block in the synthesis of peptides and peptidomimetics. The chiral nature of this compound ensures that the resulting peptides have well-defined stereochemistry, which is crucial for their biological activity and selectivity.

Recent studies have also explored the role of methyl (2R,3S)-2-{(benzyloxy)carbonylamino}-3-hydroxybutanoate in the synthesis of small molecules with anti-inflammatory and anti-cancer properties. For instance, researchers at the University of California, San Francisco, have reported the use of this compound as a key intermediate in the synthesis of a novel class of inhibitors targeting specific kinases involved in cancer progression. These inhibitors have shown promising results in preclinical studies, demonstrating significant antiproliferative effects on various cancer cell lines.

The hydroxyl group in methyl (2R,3S)-2-{(benzyloxy)carbonylamino}-3-hydroxybutanoate can be readily modified through various chemical reactions, such as esterification, etherification, and oxidation. This versatility makes it an attractive starting material for the preparation of diverse derivatives with tailored biological activities. For example, the conversion of the hydroxyl group to an ester or ether can enhance the lipophilicity and cell permeability of the resulting compounds, which is beneficial for their pharmacological properties.

Moreover, methyl (2R,3S)-2-{(benzyloxy)carbonylamino}-3-hydroxybutanoate has been utilized in combinatorial chemistry approaches to generate libraries of small molecules for high-throughput screening. These libraries are essential for identifying lead compounds with potential therapeutic value. The ability to rapidly synthesize large numbers of structurally diverse compounds using this intermediate has significantly accelerated drug discovery processes.

In addition to its applications in drug discovery, methyl (2R,3S)-2-{(benzyloxy)carbonylamino}-3-hydroxybutanoate has also found use in materials science and nanotechnology. Researchers at Harvard University have reported the use of this compound as a chiral template for the self-assembly of supramolecular structures with well-defined chirality. These structures have potential applications in areas such as chiral separation technologies and enantioselective catalysis.

The synthesis of methyl (2R,3S)-2-{(benzyloxy)carbonylamino}-3-hydroxybutanoate typically involves several steps, including protection of the amino group with Cbz chloride, introduction of the hydroxyl group through hydration or reduction reactions, and esterification with methanol. Advances in asymmetric synthesis techniques have enabled more efficient and scalable production methods for this compound. For instance, asymmetric hydrogenation using chiral catalysts has been employed to achieve high enantiomeric purity.

In conclusion, methyl (2R,3S)-2-{(benzyloxy)carbonylamino}-3-hydroxybutanoate (CAS No. 84449-06-9) is a versatile chiral compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an invaluable intermediate in the development of new drugs and therapeutic agents. Ongoing research continues to uncover new possibilities for its use in various scientific disciplines, highlighting its significance as a key molecule in modern chemical research.